![molecular formula C9H12N2O2 B3031124 (3-nitrophenyl)-N,N-dimethylmethanamine CAS No. 15184-95-9](/img/structure/B3031124.png)
(3-nitrophenyl)-N,N-dimethylmethanamine
Overview
Description
3-Nitrophenol is a nitroaromatic compound. It can be prepared from 3-nitroaniline, via diazotization reaction . 3-Nitrophenol is one of the isomers of mononitrophenol and is mainly used as an intermediate to prepare dyes, pigments, lumber preservatives, photographic chemicals, and pesticides .
Synthesis Analysis
N-(3-nitrophenyl)cinnamamide with formula C15H12N2O3 was synthesized, and its crystal structure was determined by single-crystal X-ray diffraction analysis . Another compound, 1,3-Diethyl-1,3-bis(4-nitrophenyl)urea, was also synthesized and characterized .
Molecular Structure Analysis
The crystal structure of N-(3-nitrophenyl)cinnamamide was determined by single-crystal X-ray diffraction analysis . The compound crystallizes in the monoclinic space group P21/n .
Chemical Reactions Analysis
Tris(3-nitrophenyl) phosphine (NPPh3), a flame retardant containing phosphorus and nitro group, was synthesized . The effects of NPPh3 on the flammability of acrylonitrile–butadiene–styrene (ABS) were studied by various methods .
Physical And Chemical Properties Analysis
3-Nitrophenol has a boiling point of 194°C/70mmHg and a melting point of 96-98°C .
Scientific Research Applications
Neurokinin-1 Receptor Antagonist
(Harrison et al., 2001) discovered a compound with (3-nitrophenyl)-N,N-dimethylmethanamine structure effective as a neurokinin-1 receptor antagonist. This compound shows potential in treating conditions like emesis and depression.
Arylation of Uracil Derivatives
(Gondela & Walczak, 2006) demonstrated the use of nitrophenyl compounds in direct arylation of uracil, an approach valuable in synthesizing antiviral and antineoplastic agents.
Water Treatment Studies
Research by (Wang et al., 2011) and (Chang et al., 2011) focuses on the occurrence of nitrosamines, including compounds with similar structures to this compound, in water sources and their role as precursors in forming disinfection by-products.
Biodegradation of Pesticides
(Bhushan et al., 2000) explored the chemotaxis and biodegradation of similar nitrophenol compounds, highlighting their potential in environmental decontamination and bioremediation.
Nitrosamine Precursor Analysis
(Mitch & Sedlak, 2003) and (Mitch & Sedlak, 2004) researched the characterization and fate of nitrosamine precursors, including similar compounds in wastewater treatment, which is significant for understanding environmental impacts and treatment strategies.
Other Applications
Studies have also explored its applications in areas like the synthesis of pyrimidine derivatives with potential as anti-diabetic agents (Barakat et al., 2015), electroreduction mechanism studies (Mendkovich et al., 2017), and novel polymer syntheses with potential applications in biomedicine and materials science (Sobolčiak et al., 2013).
Safety and Hazards
Future Directions
The development of new and efficient methods for the preparation of fluoroorganic compounds has got increased attention in recent years . The potential of (E)-2-((3-nitrophenyl)diazenyl)-3-oxo-3-phenylpropanal (NDPP) as a potential antiviral agent for hepatitis B (HBV) and C (HCV) viruses management was investigated .
properties
IUPAC Name |
N,N-dimethyl-1-(3-nitrophenyl)methanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-10(2)7-8-4-3-5-9(6-8)11(12)13/h3-6H,7H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGGSKKPPZAJIFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CC(=CC=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90308688 | |
Record name | Dimethyl-(3-nitrobenzyl)-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90308688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15184-95-9 | |
Record name | NSC207807 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=207807 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Dimethyl-(3-nitrobenzyl)-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90308688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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